![molecular formula C13H21Cl2NO2 B6224616 1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride CAS No. 2763776-13-0](/img/no-structure.png)
1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride
Overview
Description
1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride (TBECPMHCl) is a synthetic compound of the tert-butoxyethoxy group. It is a derivative of the tert-butoxyethanol molecule, and its chemical structure consists of a tert-butoxyethoxy group attached to a chlorine atom and a nitrogen atom. TBECPMHCl is widely used in organic synthesis, particularly in the synthesis of pharmaceuticals and other organic compounds. TBECPMHCl has a variety of applications in scientific research, including as a biochemical and physiological tool.
Scientific Research Applications
1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride is a useful tool for scientific research. It is used in a variety of biochemical and physiological studies, including studies of enzyme activity, cell signaling pathways, and drug metabolism. This compound can also be used to study the effects of drugs on the body. It is also used in the synthesis of other organic compounds, such as pharmaceuticals.
Mechanism of Action
1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride acts as an inhibitor of enzymes. It binds to the active site of an enzyme, blocking the enzyme's ability to catalyze a reaction. This inhibition of enzyme activity can be used to study the effects of drugs on the body, as well as the effects of various biochemical pathways.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in drug metabolism, such as cytochrome P450. It has also been shown to inhibit the activity of enzymes involved in cell signaling pathways, such as MAPK kinases. In addition, this compound has been shown to inhibit the activity of enzymes involved in the synthesis of other organic compounds, such as pharmaceuticals.
Advantages and Limitations for Lab Experiments
1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride has a number of advantages and limitations for laboratory experiments. One of the main advantages is that it is a relatively stable compound, making it suitable for long-term storage. Additionally, this compound is relatively inexpensive and easy to obtain. However, this compound is not always the most effective inhibitor of enzymes, and its effects may not be as strong as those of other compounds.
Future Directions
There are a number of potential future directions for the use of 1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride in scientific research. One potential direction is the development of more effective inhibitors of enzymes. Additionally, this compound could be used to study the effects of drugs on the body, as well as the effects of various biochemical pathways. Furthermore, this compound could be used to study the synthesis of other organic compounds, such as pharmaceuticals. Finally, this compound could be used to develop new drugs or to improve existing drugs.
Synthesis Methods
1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride can be synthesized in a laboratory setting using a variety of methods. The most common method is the reaction of tert-butoxyethanol with a chlorinating agent, such as phosphorus oxychloride. In this reaction, the tert-butoxyethanol is converted to the tert-butoxyethoxy group. The chlorine atom is then attached to the nitrogen atom of the tert-butoxyethoxy group to form this compound. The reaction is typically carried out in an inert atmosphere and at a temperature below 100°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride' involves the reaction of 4-chlorophenylacetonitrile with tert-butyl glycidyl ether to form 1-(4-chlorophenyl)-2-(tert-butoxy)ethanol, which is then reacted with hydroxylamine hydrochloride to form 1-(4-chlorophenyl)-2-(tert-butoxy)ethanamine hydrochloride. This intermediate is then reacted with 2-chloroethylamine hydrochloride to form the final product, 1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride.", "Starting Materials": ["4-chlorophenylacetonitrile", "tert-butyl glycidyl ether", "hydroxylamine hydrochloride", "2-chloroethylamine hydrochloride"], "Reaction": ["Step 1: Reaction of 4-chlorophenylacetonitrile with tert-butyl glycidyl ether in the presence of a base to form 1-(4-chlorophenyl)-2-(tert-butoxy)ethanol.", "Step 2: Reaction of 1-(4-chlorophenyl)-2-(tert-butoxy)ethanol with hydroxylamine hydrochloride in the presence of a base to form 1-(4-chlorophenyl)-2-(tert-butoxy)ethanamine hydrochloride.", "Step 3: Reaction of 1-(4-chlorophenyl)-2-(tert-butoxy)ethanamine hydrochloride with 2-chloroethylamine hydrochloride in the presence of a base to form 1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride."] | |
CAS RN |
2763776-13-0 |
Molecular Formula |
C13H21Cl2NO2 |
Molecular Weight |
294.2 |
Purity |
95 |
Origin of Product |
United States |
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